Cas no 301332-78-5 (2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline)

• Product Name: 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline
• CAS No: 301332-78-5
• MF: C₂₅H₁₉N₃O₄S
• MW: 457.501064538956
• CID: 5867915
• PubChem ID: 5725376
• Update Time: 2025-08-04

2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline Chemical and Physical Properties

Names and Identifiers

• Z56762090
• 301332-78-5
• 2-(1H-indol-3-yl)-1-[2-(4-nitrophenyl)ethenesulfonyl]-1,2-dihydroquinoline
• EN300-26617966
• 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline

• Inchi： 1S/C25H19N3O4S/c29-28(30)20-12-9-18(10-13-20)15-16-33(31,32)27-24-8-4-1-5-19(24)11-14-25(27)22-17-26-23-7-3-2-6-21(22)23/h1-17,25-26H/b16-15+
• InChI Key： NJOHJOYCEFKTEK-FOCLMDBBSA-N
• SMILES： S(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])(N1C2C=CC=CC=2C=CC1C1=CNC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 457.10962727g/mol
• Monoisotopic Mass: 457.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 107Ų

Additional information on 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline

Comprehensive Overview of 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline (CAS No. 301332-78-5)

The compound 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline (CAS No. 301332-78-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, combining an indole moiety with a quinoline backbone and a nitrophenyl group, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe or photosensitizer, given its conjugated system and electron-rich properties.

In recent years, the demand for organic semiconductors and bioimaging agents has surged, driven by advancements in optoelectronic devices and diagnostic tools. This compound's ability to absorb and emit light in the visible spectrum positions it as a promising material for such applications. Additionally, its sulfonyl and nitrophenyl functionalities enhance its solubility and reactivity, making it easier to modify for targeted uses. These attributes align with the growing trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional materials.

One of the most frequently asked questions about 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline revolves around its synthetic pathway. The compound is typically synthesized through a multi-step process involving condensation reactions and sulfonylation, with careful control of reaction conditions to ensure high yield and purity. Its CAS No. 301332-78-5 serves as a unique identifier in chemical databases, facilitating easy retrieval of its physicochemical properties and safety data. This is particularly important for laboratories and industries that prioritize regulatory compliance and risk assessment.

The compound's potential in drug discovery is another area of interest. Its indole and quinoline scaffolds are common pharmacophores found in many FDA-approved drugs, suggesting possible bioactivity against various targets. Preliminary studies have explored its interactions with enzymes and receptors, though further research is needed to validate its therapeutic potential. This aligns with the broader scientific community's focus on precision medicine and targeted therapies, where novel chemical entities play a pivotal role.

From a commercial perspective, 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the purity and scale of production, reflecting the challenges associated with synthesizing complex organic molecules. For those interested in custom synthesis or bulk procurement, it is advisable to consult with manufacturers who adhere to Good Manufacturing Practices (GMP) to ensure quality and consistency.

In conclusion, 2-(1H-indol-3-yl)-1-[(E)-2-(4-nitrophenyl)ethenyl]sulfonyl-2H-quinoline (CAS No. 301332-78-5) represents a fascinating intersection of chemistry and innovation. Its diverse applications, from materials science to biomedical research, underscore its importance in modern scientific endeavors. As the demand for high-performance materials and novel therapeutics continues to grow, this compound is poised to play a significant role in shaping future technologies and discoveries.